Rifampicin impurities3

• Molecular Formula: C41H56N4O11
• Molecular Weight: 780.9 g/mol
• InChI: InChI=1S/C41H56N4O11/c1-20-11-10-12-21(2)40(53)43-31-26(19-42-45-16-14-44(8)15-17-45)36(50)28-29(37(31)51)35(49)25(6)38-30(28)39(52)41(7,56-38)55-18-13-27(54-9)22(3)33(47)24(5)34(48)23(4)32(20)46/h10-13,18-20,22-24,27,32-34,46-51H,14-17H2,1-9H3,(H,43,53)
• InChIKey: KUJZTIJOBQNKDR-UHFFFAOYSA-N

Procurement Guide for Rifampicin Impurity 3 (Rifampicin Quinone): Analytical Standards for Pharmacopoeial Compliance

Rifampicin Impurity 3, chemically defined as Rifampicin Quinone (RFQ) with CAS No. 13983-13-6 , is the primary oxidative degradation product of the first-line antitubercular antibiotic Rifampicin [1]. As a specified impurity in both the United States Pharmacopeia (USP) and European Pharmacopoeia (EP), where it is designated as EP Impurity A , its presence serves as a critical marker of drug quality and stability. RFQ reference standards are essential for analytical method development, validation, and routine quality control (QC) of Rifampicin active pharmaceutical ingredients (APIs) and finished dosage forms, ensuring compliance with stringent pharmacopoeial limits.

Designation USP/EP specified impurity (EP Impurity A)

Origin Primary oxidative degradation product of Rifampicin

Use Method development, validation, and routine QC reference standard

• [1] Schwenk, A., et al. (2021). Evaluation of the Effect of Temperature on the Stability and Antimicrobial Activity of Rifampicin Quinone. J Pharm Biomed Anal, 197, 113941. View Source

Why Generic Rifampicin Impurity 3 Substitution is Inadmissible in Regulated Pharmaceutical Analysis

Substituting Rifampicin Impurity 3 with a generic or in-class analog is analytically invalid and a regulatory non-starter. The physicochemical and spectral properties of this specific degradation product, Rifampicin Quinone, are unique and must be accurately identified and quantified to ensure method specificity and to correctly assess product stability [1]. The European Pharmacopoeia (EP) and United States Pharmacopeia (USP) have specific monographs and system suitability requirements for this exact impurity, often including a defined relative retention time (RRT) and relative response factor (RRF) against the parent drug Rifampicin [2]. Using a structurally similar but incorrect impurity standard, such as Rifampicin N-Oxide (EP Impurity B), would lead to misidentification, incorrect quantification, and failure to meet regulatory specifications, ultimately risking batch rejection or erroneous shelf-life assignment [3]. The following evidence demonstrates the specific, non-interchangeable analytical behavior of Rifampicin Impurity 3.

Rifampicin Quinone (EP Impurity A)

• Defined relative retention time and response factor per USP/EP monographs
• Critical oxidative marker for drug stability assessment
• Required for system suitability and impurity limit testing

Rifampicin N-Oxide (EP Impurity B)

• Distinct chromatographic behavior may cause misidentification
• Not interchangeable for pharmacopoeial impurity profiling
• Cannot replicate the specific degradation profile of Rifampicin Quinone

• [1] Schwenk, A., et al. (2021). Evaluation of the Effect of Temperature on the Stability and Antimicrobial Activity of Rifampicin Quinone. J Pharm Biomed Anal, 197, 113941. View Source
• [2] Council of Europe. (2024). Rifampicin Monograph. European Pharmacopoeia 11th Edition. View Source
• [3] Li, W., et al. (2015). Development of a sensitive and rapid method for rifampicin impurity analysis using supercritical fluid chromatography. J Pharm Biomed Anal, 114, 341-347. View Source

Quantitative Differentiation of Rifampicin Impurity 3: Evidence for Analytical and Procurement Decisions

Superior Chromatographic Resolution and Speed of Rifampicin Impurity 3 with SFC vs. Conventional RPLC

A novel Supercritical Fluid Chromatography (SFC) method demonstrates a substantial improvement over conventional Reversed-Phase Liquid Chromatography (RPLC) for the analysis of Rifampicin Impurity 3 (Rifampicin Quinone, RQ) and its co-eluting impurities. The SFC method achieves baseline separation of five critical components (RQ, Rifampicin, Rifamycin SV, Rifampicin N-oxide, and 3-formylrifamycin SV) in less than 4 minutes, compared to approximately 60 minutes for a standard particle-packed column RPLC method [1]. Furthermore, the SFC method detects more impurity peaks and provides better resolution, eliminating the issue of co-elution common in RPLC [2].

Analysis Time

Head-to-head comparison

SFC <4 min vs. RPLC ~60 min

Supports method-throughput context for impurity profiling

Reported >15-fold reduction in analysis time with baseline separation of 5 critical components

Evidence Dimension	Analysis Time (Total Run Time)
Target Compound Data	< 4 min (SFC method)
Comparator Or Baseline	~60 min (C18 particle-packed column RPLC)
Quantified Difference	>15-fold reduction in analysis time
Conditions	SFC: Packed diol column, CO2 with methanol modifier; RPLC: C18 particle-packed column with isocratic elution

Why This Matters

This significant reduction in analysis time directly translates to higher laboratory throughput and lower operational costs, while the improved resolution ensures accurate quantification of Rifampicin Impurity 3, which is critical for meeting strict pharmacopoeial limits.

• [1] Li, W., et al. (2015). Development of a sensitive and rapid method for rifampicin impurity analysis using supercritical fluid chromatography. J Pharm Biomed Anal, 114, 341-347. View Source
• [2] Liu, J., et al. (2008). HPLC determination of rifampicin and related compounds in pharmaceuticals using monolithic column. J Pharm Biomed Anal, 46(2), 405-9. View Source

Temperature-Dependent Instability of Rifampicin Impurity 3 in Solution: A Critical Parameter for Analytical Standard Preparation

Rifampicin Impurity 3 (Rifampicin Quinone, RFQ) exhibits significant, temperature-dependent chemical instability in solution, reverting back to the parent drug Rifampicin. Quantitative analysis demonstrates that this conversion occurs at physiologically relevant temperatures (30-50°C) and over time scales relevant to laboratory workflows (24-120 hours) [1]. This instability directly affects antimicrobial activity, which increases as RFQ converts to active Rifampicin . In contrast, Rifampicin N-Oxide (EP Impurity B) and 3-Formylrifamycin SV are oxidative impurities that do not undergo this specific reversion pathway.

Solution Stability

Data to verify

Converts to Rifampicin at 30–50 °C over 24–120 h

Mandates controlled solution preparation and holding protocols

Unique reversion pathway; Rifampicin N-Oxide does not undergo this transformation

Evidence Dimension	Chemical Conversion in Solution (24-120h)
Target Compound Data	Converts to Rifampicin at 30-50°C
Comparator Or Baseline	Rifampicin N-Oxide and 3-Formylrifamycin SV
Quantified Difference	Unique reversion to parent drug
Conditions	HPLC and LC-MS verification in physiologically relevant temperatures and time scales.

Why This Matters

This unique reversion property mandates strict control over solution temperature and holding times when preparing and using Rifampicin Impurity 3 reference standards. Failure to do so can lead to inaccurate quantification and underestimation of impurity levels, compromising quality control and stability studies.

• [1] Schwenk, A., et al. (2021). Evaluation of the Effect of Temperature on the Stability and Antimicrobial Activity of Rifampicin Quinone. J Pharm Biomed Anal, 197, 113941. View Source

Enhanced Sensitivity in Impurity Detection: Quantifying Rifampicin Impurity 3 with 2D-LC-MS/MS

The application of high-resolution two-dimensional LC-mass spectrometry (2D-LC-MS/MS) provides a powerful tool for comprehensive impurity profiling of Rifampicin products. This advanced method enables the quantification of Rifampicin Impurity 3 (Rifampicin Quinone) and 24 other identified impurities at concentrations as low as 0.25 μg/mL [1]. This represents a significant advancement over traditional pharmacopoeial HPLC methods, which may not detect all unknown impurities and are limited in their sensitivity and peak capacity [2].

LOQ (2D-LC-MS/MS)

Head-to-head

0.25 µg/mL

vs. 1.0 µg/mL (HPLC)

Supports trace-level impurity quantification in research matrices

Reported 4-fold improvement in detection limit; 25 impurities profiled

Evidence Dimension	Limit of Quantification (LOQ)
Target Compound Data	0.25 μg/mL (2D-LC-MS/MS)
Comparator Or Baseline	1.0 μg/mL (Standard HPLC method)
Quantified Difference	4-fold improvement in sensitivity
Conditions	2D-LC-MS/MS vs. 1D-LC (HPLC) for impurity profiling in Rifampicin capsules.

Why This Matters

This enhanced sensitivity is crucial for detecting and quantifying Rifampicin Impurity 3 at levels that may still impact drug safety and stability, ensuring compliance with increasingly stringent regulatory requirements for impurity control.

• [1] Shen, Y., et al. (2025). Comparative analysis of impurity profiles in rifampicin capsules with different crystal forms using LC-MS/MS. J Chromatogr A, 1743, 465681. View Source
• [2] Liu, J., et al. (2008). HPLC determination of rifampicin and related compounds in pharmaceuticals using monolithic column. J Pharm Biomed Anal, 46(2), 405-9. View Source

High-Impact Procurement and Application Scenarios for Rifampicin Impurity 3 Reference Standards

Routine Quality Control and Release Testing of Rifampicin API and Finished Dosage Forms

This is the primary application. Laboratories require a certified reference standard of Rifampicin Impurity 3 to accurately identify and quantify this specified impurity in commercial batches of Rifampicin API, capsules, and injectable suspensions. This is essential for demonstrating compliance with USP and EP monographs, where limits for Rifampicin Quinone are strictly defined. The high-resolution SFC method [1] provides a time-efficient and reliable approach for QC labs to perform this routine analysis, ensuring only high-quality, safe products are released to the market.

Forced Degradation and Stability-Indicating Method Development

During pharmaceutical development, forced degradation studies are required to establish the stability-indicating nature of the analytical method. Rifampicin Impurity 3 is the major degradation product formed under oxidative stress conditions. Its unique temperature-dependent instability [2] must be accounted for when designing and validating these stability-indicating methods. Procurement of a highly pure standard is critical for spiking studies to confirm peak purity and for establishing accurate relative response factors (RRFs) for long-term stability testing under ICH guidelines.

Advanced Impurity Profiling for ANDA Submissions and Generic Drug Development

Generic drug manufacturers developing Rifampicin products must demonstrate that their impurity profile is not meaningfully different from that of the reference listed drug (RLD). The use of Rifampicin Impurity 3 standard is essential for developing and validating the highly sensitive 2D-LC-MS/MS methods [3] needed for comprehensive impurity profiling. This enables the detection and quantification of low-level impurities, providing robust data to support Abbreviated New Drug Applications (ANDAs) and demonstrating pharmaceutical equivalence to regulatory agencies.

Investigating Antimicrobial Resistance and Drug Quality

The presence of Rifampicin Impurity 3 is a known marker of poor drug quality. Its instability and conversion back to active Rifampicin under physiological conditions is a key factor in studies investigating the link between substandard medicines and the emergence of antimicrobial resistance (AMR) [2]. Researchers in this field rely on a stable, well-characterized standard to accurately quantify the initial levels of this impurity in field samples, enabling correlation studies with treatment outcomes and resistance patterns.

Application

Selection Property

Validation Focus

Pharmacopoeial QC method validation

Certified reference standard for system suitability

Accuracy and specificity per monograph requirements

Oxidative degradation marker for stability studies

Highly pure standard for spiking and RRF determination

Peak purity and forced degradation protocol review

Impurity profiling for generic drug development

High-sensitivity method development standard

LOQ and impurity profile consistency with reference listed drug

Substandard medicine marker research

Well-characterized Rifampicin Quinone standard

Correlation of impurity levels with treatment outcome models in research context

• [1] Li, W., et al. (2015). Development of a sensitive and rapid method for rifampicin impurity analysis using supercritical fluid chromatography. J Pharm Biomed Anal, 114, 341-347. View Source
• [2] Schwenk, A., et al. (2021). Evaluation of the Effect of Temperature on the Stability and Antimicrobial Activity of Rifampicin Quinone. J Pharm Biomed Anal, 197, 113941. View Source
• [3] Shen, Y., et al. (2025). Comparative analysis of impurity profiles in rifampicin capsules with different crystal forms using LC-MS/MS. J Chromatogr A, 1743, 465681. View Source